Cas no 1964452-11-6 (4-chloro-2-methyl-5-{(3R)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one)

• Product Name: 4-chloro-2-methyl-5-{(3R)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one
• CAS No: 1964452-11-6
• MF: C₁₁H₁₇ClN₄O
• MW: 256.731880903244
• CID: 5667969
• PubChem ID: 121476448
• Update Time: 2025-06-09

4-chloro-2-methyl-5-{(3R)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• CHEMBL4072538
• EN300-27033496
• P2L
• 4-chloro-2-methyl-5-{[(3R)-1-methylpiperidin-3-yl]amino}-2,3-dihydropyridazin-3-one
• 4-chlorol-2-methyl-5-[[(3~{R})-1-methylpiperidin-3-yl]amino]pyridazin-3-one
• 1964452-11-6
• BDBM50234944
• SCHEMBL17916701
• 4-chloro-2-methyl-5-{(3R)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one

• Inchi： 1S/C11H17ClN4O/c1-15-5-3-4-8(7-15)14-9-6-13-16(2)11(17)10(9)12/h6,8,14H,3-5,7H2,1-2H3/t8-/m1/s1
• InChI Key： LEPPHANDICKARV-MRVPVSSYSA-N
• SMILES： ClC1C(N(C)N=CC=1N[C@H]1CN(C)CCC1)=O

Computed Properties

• Exact Mass: 256.1090889g/mol
• Monoisotopic Mass: 256.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.9Ų

Additional information on 4-chloro-2-methyl-5-{(3R)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one

Introduction to 4-chloro-2-methyl-5-{(3R)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one (CAS No. 1964452-11-6)

4-chloro-2-methyl-5-{(3R)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1964452-11-6, belongs to the dihydropyridazinone class, a heterocyclic structure known for its versatility in drug design. The presence of a chloro substituent at the 4-position and a methyl group at the 2-position enhances its reactivity, making it a valuable scaffold for further chemical modifications. Additionally, the incorporation of a piperidine ring with a chiral center at the 3-position introduces stereochemical complexity, which is often crucial for achieving high selectivity and efficacy in biological systems.

The significance of this compound lies in its potential applications as an intermediate in the synthesis of more complex pharmacophores. Recent advancements in medicinal chemistry have highlighted the importance of dihydropyridazinones in developing novel therapeutic agents. These compounds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 4-chloro-2-methyl-5-{(3R)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one suggests that it may interact with biological targets in ways that could lead to innovative treatments for various diseases.

In the context of drug discovery, the (3R)-1-methylpiperidin-3-ylamino moiety is particularly noteworthy. Chiral piperidine derivatives are widely recognized for their role in modulating enzyme activity and receptor binding affinity. The stereochemistry at the piperidine nitrogen atom can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate. Studies have demonstrated that optimizing such chiral centers can lead to compounds with improved solubility, metabolic stability, and target specificity. The use of (3R)-1-methylpiperidinylamino as a substituent in 4-chloro-2-methyl-5-{(3R)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one underscores its potential as a key component in designing next-generation therapeutics.

Recent research has also explored the role of dihydropyridazinones in modulating cellular signaling pathways. These compounds have been shown to interact with enzymes and receptors involved in critical biological processes such as inflammation and apoptosis. The structural features of 4-chloro-2-methyl-5-{(3R)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one make it a promising candidate for further investigation in this area. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess its interactions with potential targets and identify derivatives with enhanced activity.

The synthesis of 4-chloro-2-methyl-5-{(3R)-1-methylpiperidin-3-ylamino}-2,3-dihydropyridazin-3-one involves multi-step organic transformations that highlight the synthetic versatility of dihydropyridazinones. Key steps include condensation reactions to form the dihydropyridazine core, followed by functional group manipulations to introduce the chloro and methyl substituents. The introduction of the chiral piperidine moiety requires careful control over reaction conditions to ensure high enantioselectivity. Advances in asymmetric synthesis have enabled more efficient methods for constructing such complex molecules, reducing both cost and environmental impact.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural framework suggests utility in materials science and agrochemicals, where dihydropyridazinones are known for their stability and reactivity under various conditions. Furthermore, the compound's ability to undergo further derivatization makes it a valuable building block for libraries of compounds designed for high-throughput screening. Such libraries are instrumental in identifying novel leads with therapeutic potential across multiple disease areas.

In conclusion,4-chloro-2-methyl-5-{(3R)-1-methylpiperidin-3-yalamino}-2,3-dihydropyridazin--one (CAS No. 1964452--11--6) represents an exciting advancement in pharmaceutical chemistry. Its complex structure, functional groups, and stereochemical features position it as a key intermediate for developing innovative therapeutics. As research continues to uncover new applications for dihydropyridazinones, this compound will undoubtedly play a significant role in shaping the future of drug discovery and development.